Cas no 890092-75-8 (<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone)

• Product Name: <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone
• CAS No: 890092-75-8
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 3103172
• PubChem ID: 5200377
• Update Time: 2025-07-15

<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone Chemical and Physical Properties

Names and Identifiers

• <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxyphenyl)methanone
• Methanone, (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(2,4-dimethoxyphenyl)-
• AKOS005528378
• (2-amino-6,7-dihydro-5{H}-pyrrolo[1,2-{a}]imidazol-3-yl)(2,4-dimethoxyphenyl)methanone
• 3-(2,4-DIMETHOXYBENZOYL)-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-2-AMINE
• STK731580
• CHEMBL4915128
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(2,4-dimethoxyphenyl)methanone
• CBXUYTAGYVCTIH-UHFFFAOYSA-N
• 890092-75-8
• CS-0322020

• Inchi： 1S/C15H17N3O3/c1-20-9-5-6-10(11(8-9)21-2)14(19)13-15(16)17-12-4-3-7-18(12)13/h5-6,8H,3-4,7,16H2,1-2H3
• InChI Key： CBXUYTAGYVCTIH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1OC)OC)C1=C(N)N=C2CCCN21

Computed Properties

• Exact Mass: 287.12699141Da
• Monoisotopic Mass: 287.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.4Ų

Additional information on <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl) -methanone

Introduction to (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone (CAS No. 890092-75-8)

(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone (CAS No. 890092-75-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloimidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 2-amino, 6,7-dihydro, and 5H-pyrrolo[1,2-a]imidazol-3-yl moieties, along with the 2,4-dimethoxy-phenyl substituent, contribute to its distinctive properties and potential pharmacological effects.

The synthesis of (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone has been extensively studied in recent years. Various synthetic routes have been developed to optimize yield and purity. One notable method involves the reaction of 3-bromo-1H-pyrrolo[1,2-a]imidazole with 2,4-dimethoxybenzaldehyde followed by reductive amination. This approach not only ensures high yields but also allows for the easy modification of the molecule to explore its structure-activity relationships (SAR).

In terms of biological activity, (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases such as PIM1 and PIM2, which are implicated in cancer progression and metastasis. This makes it a potential candidate for the development of targeted cancer therapies.

Beyond its anti-cancer properties, this compound has also been investigated for its neuroprotective effects. Studies have shown that it can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising lead for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell survival and death.

The pharmacokinetic profile of (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone has also been evaluated in preclinical models. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues. These characteristics make it an attractive candidate for further clinical development.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone. Early-phase trials have shown promising results with manageable side effects. The compound is being tested in various indications, including solid tumors and neurodegenerative disorders. These trials will provide valuable insights into its clinical utility and help guide future drug development efforts.

In conclusion, (2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(2,4-dimethoxy-phenyl)-methanone (CAS No. 890092-75-8) represents a promising lead compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an exciting area of research for both academic and industrial scientists. As more data from ongoing studies become available, it is likely that this compound will continue to attract significant interest in the scientific community.